Ethyl ether

• CAS No.: 60-29-7
• Product Name: Ethyl ether
• Molecular Formula: C4H10O; (C2H5)2O; CH3CH2OCH2CH3; C4H10O
• Molecular Weight: 74.12 g/mol
• IUPAC Name: ethoxyethane
• Standard InChI: InChI=1S/C4H10O/c1-3-5-4-2/h3-4H2,1-2H3
• Standard InChIKey: RTZKZFJDLAIYFH-UHFFFAOYSA-N
• Impurities: USP/ACS grade typically containing 2% alcohol; anhydrous grade typically containing 0.003% water and less than 0.01% alcohol.; Maximum limits of impurities: ethanol (preservative)= 2%, carbonyl compounds= 0.001%, water= 0.01%, acetic acid= 5 ppm, heavy metals= 1 ppm, nickel= 0.1 ppm /Ether, anhydrous, 'Photrex' reagent, for spectrophotometry/
• SMILES: CCOCC
• Canonical SMILES: CCOCC
• Boiling Point: 94.3 °F at 760 mm Hg (NTP, 1992); 34.6 °C; 34.6 °C at 760 mm Hg; 17.9 °C at 400 mm Hg; 2.2 °C at 200 mm Hg; 35 °C; 94°F
• Colorform: Colorless, volatile, mobile liquid; Colorless liquid [Note: A gas above 94 degees F].
• Density: 0.714 at 68 °F (USCG, 1999); 0.7134 at 20 °C/4 °C; Relative density (water = 1): 0.7; 0.71
• Flash Point: -49 °F (NTP, 1992); -45 °C, -49 °F (CLOSED CUP); -45 °C c.c.; -49°F
• Melting Point: -177.3 °F (NTP, 1992); -116.3 °C; -116.3 °C (stable crystals); -123.3 °C (metastable crystals); -116 °C; -177°F
• Physical Description: Diethyl ether appears as a clear colorless liquid with an anesthetic odor. Flash point -49°F. Less dense than water and slightly soluble in water. Hence floats on water. Vapors are heavier than air. Used as a solvent and to make other chemicals.; Liquid; VERY VOLATILE COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a pungent, sweetish odor.; Colorless liquid with a pungent, sweetish odor. [Note: A gas above 94°F.]
• Description: Ether is an organic compound in which two carbon atoms are linked through an oxygen atom (C-O-C). An ether may be a product of the condensation of alcohols. Ether also refers loosely to diethyl-ether, a colorless, volatile, highly inflammable liquid used in industry and biomedical research, and historically important as an anesthetic agent. In vivo, ether acts similarly to alcohol and chloroform, but its stimulant action on the heart is much more marked. Ether is a rapidly diffusible stimulant. (NCI04); Diethyl ether appears as a clear colorless liquid with an anesthetic odor. Flash point -49°F. Less dense than water and slightly soluble in water. Hence floats on water. Vapors are heavier than air. Used as a solvent and to make other chemicals.; Ethyl ether, also known as anesthetic ether or ethyl oxide, belongs to the class of organic compounds known as dialkyl ethers. These are organic compounds containing the dialkyl ether functional group, with the formula ROR', where R and R' are alkyl groups. Ethyl ether exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Outside of the human body, ethyl ether can be found in tea. This makes ethyl ether a potential biomarker for the consumption of this food product. Ethyl ether is a potentially toxic compound.
• Shelf Life: It is slowly oxidized by action of air, moisture, and light, with formation of peroxides.; Peroxide formation may occur in ether containers that have been opened and remain in storage for more than six months. Peroxides may be detonated by friction , impact, or heating.; Peroxides may be removed from ether by shaking with 5% aqueous ferrous sulfate solution.
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992); 0.81 M; Miscible with lower aliphatic alcohols, benzene, chloroform, petroleum ether, fat solvents, many oils; sol in concn hydrochloric acid; Sol in acetone; very sol in ethanol; Sol in solvent naphtha, benzene, oils; Miscible with most organic solvents; In water, 6.04X10+4 mg/L at 25 °C; Solubility in water, g/100ml at 20 °C: 6.9; 8%
• Synonyms: Diethyl Ether; Ether; Ether, Diethyl; Ether, Ethyl; Ethyl Ethe
• Vapor Density: 2.6 (NTP, 1992) (Relative to Air); 2.55 (Air = 1.0); Relative vapor density (air = 1): 2.6; 2.6
• Vapor Pressure: 442 mm Hg at 68 °F ; 760 mm Hg at 94.3° F (NTP, 1992); 538.02 mmHg; 538 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 58.6; 440 mmHg
• PubChem Compound: 3283
• Last Modified: Nov 11 2021